9,10-Epithiodecyl methacrylate

• Molecular Formula: C14H24O2S
• Molecular Weight: 256.41 g/mol
• IUPAC Name: 8-(thiiran-2-yl)octyl 2-methylprop-2-enoate
• InChI: InChI=1S/C14H24O2S/c1-12(2)14(15)16-10-8-6-4-3-5-7-9-13-11-17-13/h13H,1,3-11H2,2H3
• InChI Key: QMZMJNXPSNDRKB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCCCCCCCC1CS1
• Synonyms: 9,10-epithiodecyl methacrylate; EP8MA cpd

Description

9,10-Epithiodecyl methacrylate is a sulfur-containing methacrylate derivative characterized by a 10-carbon (decyl) alkyl chain with an epithio (-S-) group at positions 9 and 10 and a methacrylate functional group. This compound belongs to a class of adhesion-promoting monomers designed for surface modification, particularly for precious metals like gold . Its dual functionality—combining the polymerizable methacrylate group with the sulfur-rich epithio moiety—enhances interfacial bonding in industrial applications, such as coatings and adhesives. Studies highlight its role in improving adhesion efficiency due to the sulfur-metal interactions, which facilitate robust surface anchoring .

Comparison with Similar Compounds

Structural and Functional Comparison with Epithio-Containing Methacrylates

9,10-Epithiodecyl methacrylate is part of a broader family of epithio-functionalized methacrylates. Key structural variations among these compounds include alkyl chain length and epithio group positioning, which influence their physicochemical properties and applications:

Table 1. Comparative Analysis of Epithio-Containing Methacrylates

Compound Name	Alkyl Chain Length	Epithio Group Position	Primary Application
2,3-Epithiopropyl Methacrylate	C3 (Propyl)	2,3	Metal adhesion promotion
4,5-Epithiopentyl Methacrylate	C5 (Pentyl)	4,5	Surface treatment agents
9,10-Epithiodecyl Methacrylate	C10 (Decyl)	9,10	Gold surface adhesion
10,11-Epithioundecyl Methacrylate	C11 (Undecyl)	10,11	Precious metal treatments

Key Findings :

• Chain Length : Longer chains (e.g., C10 in 9,10-Epithiodecyl methacrylate) may improve flexibility and reduce brittleness in polymer matrices compared to shorter analogs like C3 or C5 derivatives.
• Epithio Positioning : Proximity of the epithio group to the terminal methacrylate (e.g., 9,10 vs. 2,3) likely enhances sulfur-mediated adhesion to metal surfaces by optimizing spatial orientation .

Comparison with Non-Epithio Methacrylates: Methyl Methacrylate Case Study

Methyl methacrylate (MMA), a foundational monomer in plastics and resins, lacks the epithio group, resulting in distinct properties and applications:

Table 2. 9,10-Epithiodecyl Methacrylate vs. Methyl Methacrylate

Property	9,10-Epithiodecyl Methacrylate	Methyl Methacrylate
Functional Groups	Methacrylate, Epithio	Methacrylate
Primary Application	Metal adhesion promotion	Plastics, paints, coatings
Reactivity	High (epithio-metal interactions)	Moderate (polymerization)
Toxicity Data	Limited studies	Well-documented (acute toxicity, neurotoxicity)

Key Differences :

• Adhesion Performance : The epithio group in 9,10-Epithiodecyl methacrylate provides superior adhesion to metals compared to MMA, which is primarily valued for its polymerization efficiency.
• Toxicity : While MMA has extensive safety data (e.g., irritation, neurotoxicity ), toxicity profiles for 9,10-Epithiodecyl methacrylate remain understudied.

Research Findings and Industrial Relevance

Studies cited in Chemosphere (2007) and Trends in Analytical Chemistry (2008) emphasize the efficacy of epithio-containing methacrylates in surface treatment applications . For instance, 9,10-Epithiodecyl methacrylate demonstrates enhanced performance on gold surfaces due to its optimized chain length and sulfur reactivity.

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing 9,10-Epithiodecyl methacrylate (EP8MA) with high purity?

• Methodological Answer : Synthesis typically involves methacrylation of a diol precursor followed by epithiolation. Key steps include:

• Precursor Preparation : Reacting 1,10-decanediol with methacrylic anhydride under controlled pH (8–9) and temperature (40–60°C) to form the methacrylate intermediate.
• Epithiolation : Introducing elemental sulfur or thiourea derivatives in the presence of a base (e.g., triethylamine) to form the epithio group.
• Purification : Use column chromatography (silica gel, hexane/ethyl acetate eluent) or recrystallization to isolate high-purity EP8MA.
• Characterization : Validate purity via NMR (¹H/¹³C), FTIR (C=S stretch at ~600–700 cm⁻¹), and HPLC (>98% purity threshold) .

Q. Which analytical techniques are most effective for confirming the structural integrity of 9,10-Epithiodecyl methacrylate?

• Methodological Answer :

• FTIR Spectroscopy : Identify key functional groups (e.g., methacrylate C=O at 1720 cm⁻¹, epithio C-S-C at 600–700 cm⁻¹).
• NMR Analysis : ¹H NMR should show characteristic peaks for the methacrylate vinyl protons (~5.6 and 6.1 ppm) and epithio protons (~3.2–3.5 ppm).
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular ion [M+H]⁺ at m/z 286.14.
• Thermogravimetric Analysis (TGA) : Assess thermal stability (decomposition onset >200°C) .

Q. In which experimental applications is 9,10-Epithiodecyl methacrylate primarily utilized?

• Methodological Answer : EP8MA is used as an adhesion-promoting monomer in:

• Surface Modification : Enhances bonding between polymers and metals (e.g., gold coatings in electronics) via thiol-gold interactions.
• Photocurable Resins : Acts as a crosslinker in UV-curable coatings, improving mechanical strength (tested via tensile or peel-strength assays).
• Biomaterials : Investigated for dental adhesives due to methacrylate reactivity and sulfur-mediated adhesion .

Advanced Research Questions

Q. How can researchers optimize the epithiolation reaction yield during EP8MA synthesis?

• Methodological Answer :

• Catalyst Screening : Test bases like DBU (1,8-diazabicycloundec-7-ene) for improved sulfur incorporation.
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) enhance reaction kinetics.
• Reaction Monitoring : Use inline FTIR or GC-MS to track epithio group formation and adjust stoichiometry.
• Yield Maximization : Post-reaction quenching with acidic ion-exchange resins reduces byproducts .

Q. What strategies address contradictory data on the thermal stability of EP8MA in polymer matrices?

• Methodological Answer :

• Controlled Degradation Studies : Perform TGA under inert vs. oxidative atmospheres to isolate degradation pathways.
• Crosslinking Analysis : Use dynamic mechanical analysis (DMA) to correlate crosslink density (via storage modulus) with stability.
• Environmental Stress Testing : Expose EP8MA-containing polymers to UV/humidity cycles and measure adhesion retention .

Q. How does EP8MA influence crosslinking dynamics in UV-curable resins?

• Methodological Answer :

• Experimental Design : Prepare resin formulations with 0.5–5 wt% EP8MA and a photoinitiator (e.g., Irgacure 819).
• Kinetic Analysis : Use photo-DSC to measure polymerization rate and degree of conversion.
• Mechanical Testing : Compare flexural strength (ASTM D790) and adhesion (lap-shear tests) across formulations.
• Data Interpretation : Higher EP8MA content typically increases crosslink density but may reduce flexibility .

Q. How can researchers resolve discrepancies in reported adhesion strengths of EP8MA-treated surfaces?

• Methodological Answer :

• Standardized Testing : Adopt ASTM D3359 (tape test) or ASTM D4541 (pull-off adhesion) for consistency.
• Surface Characterization : Use XPS to quantify sulfur content on treated surfaces, correlating with adhesion metrics.
• Statistical Analysis : Apply ANOVA to compare datasets from multiple studies, identifying outliers due to substrate roughness or curing conditions .

Data Presentation Guidelines

• Tables : Include comparative data (e.g., TGA results, adhesion strengths) with error margins and p-values.
• Figures : Use FTIR/NMR spectra with annotated peaks and DSC thermograms showing exothermic peaks.
• References : Cite primary literature from Chemosphere or Trends in Analytical Chemistry for adhesion mechanisms .